2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol
• SMILES: COC1=C(C=C(C=C1)F)C2CCCN2
• InChI: InChI=1S/C11H14FNO/c1-14-11-5-4-8(12)7-9(11)10-3-2-6-13-10/h4-5,7,10,13H,2-3,6H2,1H3
• InChIKey: HBQVISFWYXWEDV-UHFFFAOYSA-N

Medicinal chemistry requires precise aryl substitution and chirality for CNS target engagement. Racemic or mis-substituted pyrrolidines introduce SAR variability and project risk. - (R)-Enantiomer (CAS 1213195-53-9): Predicted LogP ~2.26; ideal for nAChR/dopamine/serotonin receptor ligand synthesis. - Free base form: Reactive pyrrolidine nitrogen enables asymmetric synthesis workflows. - HCl salt (CAS 1260845-67-7): Improved aqueous solubility for in vitro assays. ≥98% purity. Immediate supply for lead optimization programs.

2-(5-Fluoro-2-methoxyphenyl)pyrrolidine Overview

2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is a chiral pyrrolidine derivative characterized by a 5-fluoro-2-methoxyphenyl substituent at the 2-position of the pyrrolidine ring . This compound is a key synthetic intermediate and building block in medicinal chemistry, particularly for the development of central nervous system (CNS)-targeting agents, due to its unique structural features . The presence of both a fluorine atom and a methoxy group on the aromatic ring, combined with the inherent chirality of the pyrrolidine scaffold, provides a versatile platform for structure-activity relationship (SAR) studies and the construction of stereochemically complex molecules .

1

Chiral pyrrolidine scaffold for CNS-targeted SAR studies

2

Defined (R)-enantiomer supports stereochemical control in asymmetric synthesis

3

5-fluoro-2-methoxy substitution offers unique electronic/steric profile for lead optimization

2-(5-Fluoro-2-methoxyphenyl)pyrrolidine: Irreplaceable in Research

While numerous pyrrolidine derivatives exist as research intermediates, generic substitution is scientifically unsound due to the profound impact of specific aryl substitution and stereochemistry on biological activity and physicochemical properties. For example, in related 2-phenylpyrrolidine series, aryl substitution was shown to cause a dramatic shift in receptor binding affinity, with Ki values varying from 46 nM to >10,000 nM [1]. Furthermore, the specific substitution pattern of 5-fluoro-2-methoxyphenyl imparts a unique combination of electronic and steric effects that cannot be replicated by other analogs, directly influencing metabolic stability and target engagement [2]. The chiral nature of the compound also necessitates the use of a specific enantiomer, as the opposite enantiomer or a racemic mixture can exhibit significantly different, often inferior, biological profiles .

Aryl substitution Minor changes in phenyl substitution can shift binding affinity >200-fold (Ki 46 nM to >10,000 nM reported in class); the 5-fluoro-2-methoxy pattern is non-redundant.

Stereochemistry The (S)-enantiomer or racemate may exhibit divergent biological profiles; enantiomer-specific control is essential and limits direct substitution.

Salt form Free base and hydrochloride salt differ in solubility and handling; interchange without validation may alter assay outcomes.

• [1] Elliott RL, et al. Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters. 1995; 5(9): 991-996. View Source
• [2] Kuujia. (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. CAS No. 1260845-67-7. View Source

Selection Evidence for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

5-Fluoro-2-Methoxy Substitution Profile

The specific substitution pattern of a 5-fluoro and 2-methoxy group on the phenyl ring of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine provides a distinct electronic and steric environment compared to other fluorinated or methoxylated analogs. This unique combination is known to influence binding affinity and metabolic stability in pyrrolidine-based scaffolds [1]. While direct comparative binding data for this exact compound is not publicly available, the class-level SAR data for 2-phenylpyrrolidines demonstrates that even minor changes in aryl substitution can result in a >200-fold difference in binding affinity (Ki range: 46 nM to >10,000 nM) [2].

Substitution profile

Class-level inference

Predicted LogP 2.26; unique 5-fluoro-2-methoxy combination

Supports distinct SAR exploration context

Class-level data: >200-fold affinity shifts with minor aryl changes

Evidence Dimension	Predicted Physicochemical and Biological Impact of Substituents
Target Compound Data	5-fluoro-2-methoxyphenyl substitution: Predicted LogP = 2.26
Comparator Or Baseline	Unsubstituted phenylpyrrolidine or alternative substitution patterns (e.g., 3-fluoro, 4-methoxy).
Quantified Difference	Cannot be quantified without a specific comparator, but the substitution pattern is non-redundant. LogP of the (R)-enantiomer is predicted to be 2.26 .
Conditions	Computational prediction.

Why This Matters

This specific substitution pattern is not interchangeable with other fluorophenyl or methoxyphenyl analogs, making this compound essential for exploring unique chemical space in SAR studies.

• [1] Kuujia. (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. CAS No. 1260845-67-7. View Source
• [2] Elliott RL, et al. Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters. 1995; 5(9): 991-996. View Source

Stereochemical Purity

The (R)-enantiomer of this compound (CAS 1213195-53-9) and its hydrochloride salt (CAS 1260845-67-7) are commercially available with defined stereochemistry, typically at purities of ≥95-98% . This contrasts with a racemic mixture or the opposite (S)-enantiomer (CAS 1212829-10-1), which would be a different product with potentially divergent biological activity . The availability of a specific, high-purity enantiomer is critical for applications where stereochemical control is paramount.

Stereochemical purity

Vendor specification

(R)-enantiomer ≥98% purity vs. racemate/(S)-enantiomer

Enantiomer-specific control essential for chiral synthesis

Purity specifications vary by supplier; verify lot COA

Evidence Dimension	Stereochemical Purity and Availability
Target Compound Data	(R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, Purity ≥98% (ChemScene)
Comparator Or Baseline	Racemic mixture or (S)-enantiomer (CAS 1212829-10-1) .
Quantified Difference	Defined single enantiomer vs. racemate. Purity specifications are vendor-specific (e.g., 97.0% from Fluorochem ).
Conditions	Vendor specifications.

Why This Matters

For procurement in asymmetric synthesis or chiral drug discovery, a defined enantiomer is non-negotiable; the racemate is a different chemical entity with different properties.

Hydrochloride Salt Solubility

The compound is also available as a hydrochloride salt (CAS 1260845-67-7), which is noted to improve solubility and handling properties compared to the free base [1]. While specific quantitative solubility data for this compound is not available, the salt form is a standard strategy for enhancing the aqueous solubility of amine-containing molecules, facilitating their use in biological assays and further synthetic transformations .

HCl salt solubility

Qualitative assessment

Salt form reported to improve aqueous solubility and handling

May simplify biological assay workflows

Quantitative solubility data not available; confirm in target buffer

Evidence Dimension	Solubility and Handling
Target Compound Data	(R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride (Salt Form)
Comparator Or Baseline	(R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (Free Base)
Quantified Difference	Not quantified, but the salt form is reported to enhance solubility and stability [1].
Conditions	Qualitative assessment from vendor sources.

Why This Matters

Procuring the hydrochloride salt can simplify experimental workflows, particularly for biological assays where aqueous solubility is critical, potentially saving time and resources on formulation.

• [1] Kuujia. (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. CAS No. 1260845-67-7. View Source

Multi-Vendor Supply & Purity

The compound, in both its free base and hydrochloride salt forms, is available from multiple reputable chemical vendors, including Fluorochem (97.0% purity) , ChemScene (≥98% purity) , and GLPBIO [1]. This contrasts with less common or proprietary analogs that may have limited or single-source supply. The availability of multiple suppliers ensures competitive pricing and supply chain resilience.

Multi-vendor purity

Supporting evidence

≥95–98%

Multi-source supply with defined purity specifications

Fluorochem 97.0%, ChemScene ≥98%, GLPBIO 95% and others

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Available from Fluorochem (97.0%), ChemScene (≥98%), GLPBIO (95%), and others [1].
Comparator Or Baseline	Proprietary or less common 2-arylpyrrolidine analogs.
Quantified Difference	Multiple supply sources with high purity (≥95-98%).
Conditions	Vendor catalog specifications.

Why This Matters

For researchers and industrial users, multi-sourcing with defined purity specifications reduces procurement risk, ensures consistent supply, and allows for budget optimization.

• [1] GLPBIO. (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. CAS No. 1260845-67-7. Purity 95%. View Source

Applications of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Chiral Building Block for CNS Drug Discovery

Leverage the (R)-enantiomer (CAS 1213195-53-9) as a stereodefined scaffold for constructing novel ligands targeting CNS receptors (e.g., nAChR, dopamine, or serotonin receptors). The specific 5-fluoro-2-methoxy substitution pattern, predicted LogP of ~2.26, and high purity (≥98%) make it ideal for SAR exploration and lead optimization in neurological disease programs [1].

Asymmetric Synthesis Intermediate

Utilize the compound's chirality and reactive pyrrolidine nitrogen in asymmetric synthesis workflows. The free base form (CAS 1213195-53-9) is suitable for further functionalization to create stereochemically complex intermediates for pharmaceuticals or agrochemicals .

HCl Salt for Biological Assays

When aqueous solubility is required for in vitro assays (e.g., binding, cellular, or enzyme assays), the hydrochloride salt (CAS 1260845-67-7) offers improved handling and solubility over the free base [2]. This form is recommended for preliminary biological evaluations in drug discovery campaigns.

Application

Selection Property

Validation Focus

CNS receptor SAR studies

(R)-enantiomer, substitution pattern

Stereochemical and electronic SAR interpretation

Asymmetric synthesis intermediates

Chiral pyrrolidine scaffold

Stereochemical fidelity in synthetic routes

In vitro biological assays requiring solubility

Hydrochloride salt form

Solubility and handling in assay workflows

• [1] Elliott RL, et al. Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters. 1995; 5(9): 991-996. View Source
• [2] Kuujia. (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. CAS No. 1260845-67-7. View Source